N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide

• IUPAC Name: N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide
• InChI: InChI=1S/C18H19FN2O2/c19-15-6-2-1-5-14(15)18(8-3-4-9-18)12-21-17(23)13-7-10-20-16(22)11-13/h1-2,5-7,10-11H,3-4,8-9,12H2,(H,20,22)(H,21,23)
• InChI Key: CVEJJCZRTJGWKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC(=O)NC=C2)C3=CC=CC=C3F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide is a chemical compound that belongs to the class of drugs known as cannabinoid receptor agonists. This compound is also known as JWH-018 or AM-678 and is often used in scientific research to investigate the effects of cannabinoids on the human body.

Mechanism of Action

N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide binds to and activates the cannabinoid receptor CB1, which is primarily found in the central nervous system. This activation leads to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The activation of CB1 receptors by N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide leads to a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the modulation of ion channel activity. These effects can lead to changes in mood, appetite, and pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide in laboratory experiments is that it is a highly potent and selective cannabinoid receptor agonist. This allows researchers to investigate the effects of cannabinoids on the human body in a controlled and precise manner. However, one limitation of using this compound is that it may not accurately reflect the effects of cannabis on the human body, as it is only a partial agonist of the CB1 receptor.

Future Directions

There are several future directions for research involving N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide. One direction is to investigate the potential therapeutic applications of this compound, such as its potential use in the treatment of chronic pain or anxiety disorders. Another direction is to investigate the effects of this compound on other cannabinoid receptors, such as CB2, which is primarily found in immune cells. Finally, researchers may investigate the potential use of this compound as a tool to investigate the endocannabinoid system, which is involved in a range of physiological processes.

Synthesis Methods

The synthesis of N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide involves several steps, including the reaction of 2-fluorobenzyl chloride with cyclopentylmagnesium bromide to produce 1-(2-fluorophenyl)cyclopentylmethanol. This intermediate is then reacted with 4-pyridinecarboxylic acid to produce the final product.

Scientific Research Applications

N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-2-oxo-1H-pyridine-4-carboxamide is commonly used in scientific research to investigate the effects of cannabinoids on the human body. This compound is often used as a substitute for THC, the primary psychoactive component of cannabis, in laboratory experiments.